![molecular formula C20H22N2O3 B7532803 N-(2-hydroxy-4-methylphenyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide](/img/structure/B7532803.png)
N-(2-hydroxy-4-methylphenyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide
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Overview
Description
N-(2-hydroxy-4-methylphenyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide, also known as HPP-22, is a pyrrolidine derivative that has been extensively studied for its potential therapeutic applications. This compound has been shown to have significant effects on the central nervous system, making it a promising candidate for the treatment of various neurological disorders.
Mechanism of Action
The exact mechanism of action of N-(2-hydroxy-4-methylphenyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide is not yet fully understood. However, it is believed to work by increasing the levels of certain neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. These neurotransmitters are involved in a wide range of physiological processes, including mood regulation, memory, and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. It has also been shown to improve memory and learning, reduce anxiety and depression, and enhance cognitive function.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(2-hydroxy-4-methylphenyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide is its ability to improve memory and learning, making it a useful tool for studying the neurobiology of memory and cognition. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are many potential future directions for the study of N-(2-hydroxy-4-methylphenyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide. One possible direction is the development of new therapeutic applications for this compound, particularly in the treatment of neurological disorders such as Alzheimer's disease and depression. Another possible direction is the development of new analogs of this compound with improved efficacy and reduced toxicity. Overall, the study of this compound has the potential to lead to significant advances in our understanding of the neurobiology of memory and cognition, as well as the development of new treatments for neurological disorders.
Synthesis Methods
The synthesis of N-(2-hydroxy-4-methylphenyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide involves the reaction of 2-hydroxy-4-methylbenzaldehyde and phenylacetic acid with pyrrolidine and acetic anhydride. The resulting compound is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-(2-hydroxy-4-methylphenyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders. It has been shown to have significant effects on the central nervous system, including improving memory and learning, reducing anxiety and depression, and enhancing cognitive function.
Properties
IUPAC Name |
N-(2-hydroxy-4-methylphenyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-14-9-10-16(18(23)12-14)21-20(25)17-8-5-11-22(17)19(24)13-15-6-3-2-4-7-15/h2-4,6-7,9-10,12,17,23H,5,8,11,13H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOLHABRPTSWSSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2CCCN2C(=O)CC3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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